{4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid

• Molecular Formula: C17H11Br2NO4
• Molecular Weight: 453.1 g/mol
• IUPAC Name: 2-[4-bromo-2-[(Z)-(5-bromo-2-oxo-1H-indol-3-ylidene)methyl]phenoxy]acetic acid
• InChI: InChI=1S/C17H11Br2NO4/c18-10-2-4-15(24-8-16(21)22)9(5-10)6-13-12-7-11(19)1-3-14(12)20-17(13)23/h1-7H,8H2,(H,20,23)(H,21,22)/b13-6-
• InChI Key: MNFFIIITZCYDIF-MLPAPPSSSA-N
• Isomeric SMILES: C1=CC2=C(C=C1Br)/C(=C/C3=C(C=CC(=C3)Br)OCC(=O)O)/C(=O)N2
• SMILES: C1=CC2=C(C=C1Br)C(=CC3=C(C=CC(=C3)Br)OCC(=O)O)C(=O)N2

Description

{4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid, also known as BPIA, is a synthetic compound that has been of interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins. In herbicidal applications, {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid is thought to inhibit the activity of protoporphyrinogen oxidase, an enzyme involved in the synthesis of chlorophyll. In anticancer applications, {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid is thought to inhibit the activity of certain proteins involved in cell proliferation and survival.
Biochemical and Physiological Effects:
{4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has been shown to have various biochemical and physiological effects, depending on the application. In herbicidal applications, {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has been shown to cause chlorosis and necrosis in plant tissues, leading to the death of the plant. In anticancer applications, {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has been shown to induce apoptosis, or programmed cell death, in cancer cells. In environmental science applications, {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has been shown to effectively remove heavy metals from water by forming complexes with the metals.

Advantages and Limitations for Lab Experiments

{4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has several advantages for lab experiments, including its relatively low cost and ease of synthesis. However, it also has some limitations, including its low solubility in water and its potential toxicity to non-target organisms.

Future Directions

There are several future directions for research on {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid, including further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields, such as materials science and energy storage. Additionally, further studies on the potential toxicity of {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid to non-target organisms are needed to fully understand its environmental impact.

Synthesis Methods

{4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid can be synthesized through a multistep process starting from commercially available 5-bromo-2-nitrobenzaldehyde. The synthesis involves the use of various reagents and solvents, including acetic anhydride, sodium acetate, and dichloromethane. The final product is obtained through a purification process using column chromatography.

Scientific Research Applications

{4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has been studied for its potential applications in various fields, including agriculture, medicine, and environmental science. In agriculture, {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has been shown to have herbicidal properties, making it a potential alternative to traditional herbicides. In medicine, {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. In environmental science, {4-bromo-2-[(Z)-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]phenoxy}acetic acid has been studied for its potential use as a water treatment agent, as it has been shown to effectively remove heavy metals from water.